Cas no 95924-34-8 (Methyl 2,2-dimethylbut-3-ynoate)

Methyl 2,2-dimethylbut-3-ynoate is a specialty ester featuring a terminal alkyne functionality and a sterically hindered quaternary carbon center. This compound is primarily utilized in organic synthesis as a versatile building block for constructing complex molecular frameworks. Its highly reactive alkyne group enables efficient participation in click chemistry, cycloadditions, and cross-coupling reactions, while the ester moiety offers further derivatization potential. The geminal dimethyl substitution enhances stability and influences regioselectivity in subsequent transformations. This reagent is particularly valuable in pharmaceutical and agrochemical research for introducing constrained structural motifs. Its balanced reactivity profile makes it suitable for both academic investigations and industrial process development.

Methyl 2,2-dimethylbut-3-ynoate structure

95924-34-8 structure

Product Name:Methyl 2,2-dimethylbut-3-ynoate

CAS No:95924-34-8

MF:C₇H₁₀O₂

MW:126.153102397919

CID:1001845

PubChem ID:15186997

Update Time:2025-05-27

Methyl 2,2-dimethylbut-3-ynoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,2-dimethylbut-3-ynoate
- 2,2-Dimethyl-3-butynoic Acid Methyl Ester
- 1,1-dimethylprop-2-ynyl methyl carbonate
- 2,2-DIMETHYL-1,3-PROPANEDIOL
- 3-Butynoic acid,2,2-dimethyl-,methyl ester
- METHYL 2,2-DIMETHYL-3-BUTYNOATE
- methyl 2,2-dimethyl-but-3-ynoate
- 95924-34-8
- JALDGRUZXZRJGJ-UHFFFAOYSA-N
- SCHEMBL1464716
- AS-44985
- F2147-4037
- SY041176
- 3-Butynoic acid, 2,2-dimethyl-, methyl ester
- EN300-1223399
- MFCD14635870
- CS-0197693
- DTXSID80569827
- AB9700
- DB-127366
- AKOS022183408
- Methyl2,2-dimethylbut-3-ynoate
- MDL： MFCD14635870
- Inchi： 1S/C7H10O2/c1-5-7(2,3)6(8)9-4/h1H,2-4H3
- InChI Key： JALDGRUZXZRJGJ-UHFFFAOYSA-N
- SMILES： O=C(C(C)(C)C#C)OC

Computed Properties

Exact Mass: 126.06800
Monoisotopic Mass: 126.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 0.81880

Methyl 2,2-dimethylbut-3-ynoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D468050-250mg	2,2-Dimethyl-3-butynoic Acid Methyl Ester	95924-34-8		250mg	$190.00	2023-05-18
TRC	D468050-1 g	2,2-Dimethyl-3-butynoic Acid Methyl Ester	95924-34-8		1g	$ 580.00	2022-01-09
TRC	D468050-2.5 g	2,2-Dimethyl-3-butynoic Acid Methyl Ester	95924-34-8		2.5 g	$ 1230.00	2022-01-09
TRC	D468050-1g	2,2-Dimethyl-3-butynoic Acid Methyl Ester	95924-34-8		1g	$ 580.00	2022-06-05
TRC	D468050-2.5g	2,2-Dimethyl-3-butynoic Acid Methyl Ester	95924-34-8		2.5g	$1487.00	2023-05-18
Apollo Scientific	OR72176-100mg	Methyl 2,2-dimethylbut-3-ynoate	95924-34-8		100mg	£180.00	2025-02-20
Apollo Scientific	OR72176-1g	Methyl 2,2-dimethylbut-3-ynoate	95924-34-8		1g	£872.00	2025-02-20
Apollo Scientific	OR72176-250mg	Methyl 2,2-dimethylbut-3-ynoate	95924-34-8		250mg	£350.00	2025-02-20
Apollo Scientific	OR72176-5g	Methyl 2,2-dimethylbut-3-ynoate	95924-34-8		5g	£3251.00	2025-02-20
eNovation Chemicals LLC	Y1258606-100mg	METHYL 2,2-DIMETHYL-3-BUTYNOATE	95924-34-8	95%	100mg	$175	2025-02-20

Methyl 2,2-dimethylbut-3-ynoate Production Method

Production Method 1

56663-76-4

95924-34-8

Reaction Conditions

1.1 Solvents: Diethyl ether ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Preparation of acylaminoindole compounds as modulators of ATP-binding cassette transporters

, United States, , ,

Production Method 2

56663-76-4

95924-34-8

Reaction Conditions

1.1 Solvents: Diethyl ether ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Indolyl cycloalkylcarboxamide compounds as modulators of ATP-binding cassette transporters and their preparation, pharmaceutical compositions and use in the treatment of diseases

, United States, , ,

Production Method 3

95924-34-8

Reaction Conditions

Reference

: Synthesis and Structure-Activity Relationships of Side-Chain-Substituted Analogs of the Allylamine Antimycotic Terbinafine Lacking the Central Amino Function

Nussbaumer, Peter; Leitner, Ingrid; Mraz, Karin; Stuetz, Anton, Journal of Medicinal Chemistry, 1995, 38(10), 1831-6

Production Method 4

143225-17-6

95924-34-8

Reaction Conditions

1.1 Reagents: Pyridine ; rt → 70 °C; 18.5 h, 70 °C; 70 - 90 °C; 53.5 h, 90 °C

Reference

: Preparation of macrocyclic peptides as inhibitors of flaviviridae viruses

, World Intellectual Property Organization, , ,

Production Method 5

143225-17-6

95924-34-8

Reaction Conditions

1.1 Solvents: Pyridine ; 18.5 h, rt → 70 °C; 70 °C → 90 °C; 72 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water

Reference

: Macrocyclic inhibitors of flaviviridae viruses

, World Intellectual Property Organization, , ,

Production Method 6

56663-76-4

95924-34-8

Reaction Conditions

1.1 Solvents: Diethyl ether ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Preparation of indolyl cycloalkylcarboxamides as modulators of ATP-binding cassette transporters for use as drugs and biological tools

, World Intellectual Property Organization, , ,

Production Method 7

95924-34-8

Reaction Conditions

Reference

: Acid-Amide Intermolecular Hydrogen Bonding

Wash, Paul L.; Maverick, Emily; Chiefari, John; Lightner, David A., Journal of the American Chemical Society, 1997, 119(16), 3802-3806